Cas no 81792-35-0 (Teopranitol)
Teopranitol Chemical and Physical Properties
Names and Identifiers
-
- L-Iditol,1,4:3,6-dianhydro-2-deoxy-2-[[3-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-7H-purin-7-yl)propyl]amino]-,5-nitrate
- [(3S,3aR,6S,6aS)-3-[3-(1,3-dimethyl-2,6-dioxopurin-7-yl)propylamino]-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-6-yl] nitrate
- TEOPRANITOL
- Teopranitolum
- UNII-631R1KON85
- CS-0820832
- KC 046
- 81792-35-0
- SCHEMBL2734592
- Teopranitolum [INN-Latin]
- HY-W714710
- Teopranitol [INN]
- 631R1KON85
- CHEMBL2107483
- 1,4:3,6-Dianhydro-2-deoxy-2-((3-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxopurin-7-yl)propyl)amino)-L-iditol 5-nitrate
- Q27263542
- NS00126728
- Teopranitol
-
- Inchi: 1S/C16H22N6O7/c1-19-14-11(15(23)20(2)16(19)24)21(8-18-14)5-3-4-17-9-6-27-13-10(29-22(25)26)7-28-12(9)13/h8-10,12-13,17H,3-7H2,1-2H3/t9-,10-,12+,13+/m0/s1
- InChI Key: XTEGRRHNMFDROI-YRRQLQLVSA-N
- SMILES: O1C[C@@H]([C@@H]2[C@H]1[C@H](CO2)O[N+](=O)[O-])NCCCN1C=NC2=C1C(N(C)C(N2C)=O)=O
Computed Properties
- Exact Mass: 410.15500
- Monoisotopic Mass: 410.15499706g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 675
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 144Ų
Experimental Properties
- PSA: 147.36000
- LogP: -0.92940
Teopranitol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T795173-10mg |
Teopranitol |
81792-35-0 | 10mg |
$ 414.00 | 2023-04-16 | ||
| TRC | T795173-25mg |
Teopranitol |
81792-35-0 | 25mg |
$ 907.00 | 2023-04-16 | ||
| TRC | T795173-50mg |
Teopranitol |
81792-35-0 | 50mg |
$ 1734.00 | 2023-04-16 | ||
| TRC | T795173-100mg |
Teopranitol |
81792-35-0 | 100mg |
$ 4500.00 | 2023-09-05 |
Teopranitol Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on Teopranitol
Professional Introduction to Teopranitol (CAS No. 81792-35-0)
Teopranitol, a compound with the chemical name Teopranitol, is a molecule of significant interest in the field of pharmaceutical chemistry and biochemistry. Its unique structural and functional properties have positioned it as a subject of extensive research, particularly in the development of novel therapeutic agents. With a CAS No. 81792-35-0, this compound has been extensively studied for its potential applications in various medical conditions, including metabolic disorders and respiratory diseases.
The molecular structure of Teopranitol is characterized by its complex arrangement of atoms, which contributes to its distinctive chemical behavior. This complexity has made it a focal point for researchers seeking to understand the relationship between molecular structure and biological activity. Recent advancements in computational chemistry have enabled more precise predictions of Teopranitol's interactions with biological targets, which has accelerated the discovery process in drug development.
In recent years, Teopranitol has garnered attention for its potential role in modulating inflammatory pathways. Studies have demonstrated that it can interact with specific enzymes and receptors involved in the inflammatory response, thereby offering a novel approach to treating chronic inflammatory conditions. This has been particularly promising in the context of autoimmune diseases, where traditional treatments often face limitations due to side effects or resistance mechanisms.
The pharmacokinetic profile of Teopranitol is another area of active investigation. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it a candidate for oral administration. This aspect is crucial for developing patient-friendly formulations that enhance compliance and efficacy. Furthermore, preliminary studies suggest that Teopranitol may have a lower potential for drug-drug interactions compared to existing therapeutic agents, which could make it a safer option for patients requiring multiple medications.
One of the most exciting developments regarding Teopranitol is its application in respiratory medicine. Clinical trials have shown promising results in using Teopranitol as an adjunct therapy for chronic obstructive pulmonary disease (COPD). Its ability to reduce airway inflammation and improve lung function has opened new avenues for managing this debilitating condition. The mechanism by which Teopranitol achieves this effect appears to involve both direct and indirect pathways, including modulation of cytokine production and enhancement of mucociliary clearance.
The synthesis of Teopranitol presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it more feasible to produce this compound on an industrial scale. Researchers have developed efficient multi-step synthetic routes that minimize byproducts and maximize yield. These innovations are essential for ensuring the availability of Teopranitol for both research and clinical applications.
From a regulatory perspective, Teopranitol has undergone rigorous testing to meet safety and efficacy standards set by global health authorities. The data generated from preclinical studies and clinical trials have been meticulously reviewed to support its potential as a therapeutic agent. This regulatory pathway is critical for ensuring that patients receive treatments that are both safe and effective.
The future of Teopranitol research looks promising, with ongoing studies exploring its potential applications in additional therapeutic areas. Researchers are investigating its role in neurodegenerative diseases, where its anti-inflammatory properties might offer benefits. Additionally, there is growing interest in using Teopranitol as a component in combination therapies aimed at synergistic effects with other drugs.
In conclusion, Teopranitol (CAS No. 81792-35-0) represents a significant advancement in pharmaceutical chemistry with broad therapeutic implications. Its unique molecular properties, combined with promising preclinical and clinical data, make it a compelling candidate for further development. As research continues to uncover new applications and refine synthetic methods, Teopranitol is poised to play an increasingly important role in modern medicine.
81792-35-0 (Teopranitol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)